Cas no 5469-06-7 ( )

• Product Name: &nbsp
• CAS No: 5469-06-7
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• CID: 942566
• PubChem ID: 225877
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5-benzoyloxymethyl-benzo[1,3]dioxole; NSC15718; CTK5A2294; Piperonylbenzoat; AG-J-60476; AC1L5ECV; AR-1B6497; AC1Q65Z3; KST-1A9644; Benzoesaeure-piperonylester;
• DTXSID80280161
• NSC15718
• 1,3-benzodioxol-5-ylmethyl benzoate
• NSC-15718
• 5469-06-7
• AKOS017016396
•  

• Inchi： 1S/C15H12O4/c16-15(12-4-2-1-3-5-12)17-9-11-6-7-13-14(8-11)19-10-18-13/h1-8H,9-10H2
• InChI Key： KMQBYAFOOFDSCK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)OCC1C=C2C(OCO2)=CC=1

Computed Properties

• Exact Mass: 256.07356
• Monoisotopic Mass: 256.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.286
• Boiling Point: 387.7°C at 760 mmHg
• Flash Point: 172.7°C
• Refractive Index: 1.605
• PSA: 44.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters